Cas no 887571-24-6 ((1,5-dimethyl-1H-benzimidazol-2-yl)methylamine)

• Product Name: (1,5-dimethyl-1H-benzimidazol-2-yl)methylamine
• CAS No: 887571-24-6
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• MDL: MFCD09882444
• CID: 4663983
• PubChem ID: 24253236
• Update Time: 2025-05-22

(1,5-dimethyl-1H-benzimidazol-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (1,5-dimethyl-2-benzimidazolyl)methanamine
• (1,5-dimethylbenzimidazol-2-yl)methanamine
• (1,5-dimethylbenzimidazol-2-yl)methylamine
• [(1,5-dimethyl-1H-benzimidazol-2-yl)methyl]amine
• MFCD09882444
• (1,5-dimethyl-1H-1,3-benzodiazol-2-yl)methanamine
• (1,5-dimethyl-1H-benzimidazol-2-yl)methylamine

• MDL： MFCD09882444
• Inchi： 1S/C10H13N3/c1-7-3-4-9-8(5-7)12-10(6-11)13(9)2/h3-5H,6,11H2,1-2H3
• InChI Key： LLVKERZKNXHJFZ-UHFFFAOYSA-N
• SMILES： C1(CN)N(C)C2=CC=C(C)C=C2N=1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 348.3±25.0 °C at 760 mmHg
• Flash Point: 164.4±23.2 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(1,5-dimethyl-1H-benzimidazol-2-yl)methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on (1,5-dimethyl-1H-benzimidazol-2-yl)methylamine

Introduction to (1,5-Dimethyl-1H-Benzo[d]Imidazol-2-Yl)Methylamine (CAS No: 887571-24-6)

The compound (1,5-Dimethyl-1H-Benzo[d]Imidazol-2-Yl)Methylamine with CAS No: 887571-24-6 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzimidazole derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule's structure features a benzimidazole ring system with methyl substituents at positions 1 and 5, along with a methylamine group attached to the nitrogen at position 2. This unique combination of functional groups makes it a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of benzimidazole derivatives as antitumor agents, anti-inflammatory drugs, and antiviral compounds. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that certain benzimidazole analogs exhibit potent inhibitory effects against key enzymes involved in cancer progression, such as cyclin-dependent kinases (CDKs). The presence of methyl groups in the structure of (1,5-Dimethyl-1H-Benzo[d]Imidazol-2-Yl)Methylamine may enhance its pharmacokinetic properties, making it more suitable for therapeutic applications.

In addition to its biological significance, this compound has also been explored for its potential in material science. The nitrogen-rich heterocyclic structure of benzimidazoles makes them ideal candidates for synthesizing advanced materials such as graphene oxide-based composites and polymer blends with improved mechanical and thermal properties. A study conducted by researchers at the University of California revealed that incorporating benzimidazole derivatives into polymer matrices significantly enhances their resistance to oxidative degradation, making them suitable for high-performance applications in aerospace and electronics.

The synthesis of (1,5-Dimethyl-1H-Benzo[d]Imidazol-2-Yl)Methylamine typically involves a multi-step process that includes nucleophilic substitution, condensation reactions, and selective alkylation. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better purity levels during the synthesis process. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the formation of the methylamine group with exceptional efficiency.

From an environmental perspective, the compound's biodegradability and eco-friendliness have also been subjects of recent research. Studies indicate that benzimidazole derivatives generally exhibit moderate biodegradation rates under aerobic conditions, making them less likely to persist in aquatic environments compared to other synthetic compounds. However, further investigations are required to fully understand their long-term ecological impact.

In conclusion, (1,5-Dimethyl-1H-Benzo[d]Imidazol-2-Yl)Methylamine (CAS No: 887571-24-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, coupled with its promising biological and material properties, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern science and technology.